Cas no 1708268-33-0 (1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid)
1708268-33-0 structure
Product Name:1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid
CAS No:1708268-33-0
MF:C10H12ClN3O3
MW:257.673581123352
CID:5715910
PubChem ID:102549175
Update Time:2023-10-15
1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- AKOS026646154
- 1708268-33-0
- 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylicacid
- 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid
- 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-pyrrolidine-3-carboxylic acid
- 3-Pyrrolidinecarboxylic acid, 1-(5-chloro-1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl)-
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- Inchi: 1S/C10H12ClN3O3/c1-13-9(15)8(11)7(4-12-13)14-3-2-6(5-14)10(16)17/h4,6H,2-3,5H2,1H3,(H,16,17)
- InChI Key: WSXGEHLOKJKKOL-UHFFFAOYSA-N
- SMILES: ClC1C(N(C)N=CC=1N1CCC(C(=O)O)C1)=O
Computed Properties
- Exact Mass: 257.0567189g/mol
- Monoisotopic Mass: 257.0567189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 73.2Ų
1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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